Cas no 20569-49-7 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-1-phenyl-)

• Product name: 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-1-phenyl-
• CAS No: 20569-49-7
• MF: C₁₈H₂₁NO₂
• MW: 283.36484
• CID: 1394920
• PubChem ID: 10540963

1H-3-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7,8-dimethoxy-1-phenyl-
• 7,8-dimethoxy-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3 -benzazepine
• YCCXFCQLRGMHPB-UHFFFAOYSA-N
• SCHEMBL7320752
• 20569-49-7
• 7,8-dimethoxy-1-phenyl-2,3,4,5,-tetrahydro-1H-3-benzazepine
• DTXSID20441532

• Inchi： InChI=1S/C18H21NO2/c1-20-17-10-14-8-9-19-12-16(13-6-4-3-5-7-13)15(14)11-18(17)21-2/h3-7,10-11,16,19H,8-9,12H2,1-2H3
• InChI Key： YCCXFCQLRGMHPB-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(CNCCC2=C1)C3=CC=CC=C3)OC

Computed Properties

• Exact Mass: 283.15733
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 30.49